Cas no 900799-24-8 (3-Nitro-5-oxazol-2-yl-benzoic acid)

• Product Name: 3-Nitro-5-oxazol-2-yl-benzoic acid
• CAS No: 900799-24-8
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 2123252
• Update Time: 2023-08-04

3-Nitro-5-oxazol-2-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-nitro-5-oxazol-2-yl-benzoic acid
• MTPGFLGRBOECCN-UHFFFAOYSA-N
• Benzoic acid, 3-nitro-5-(2-oxazolyl)-
• 3-Nitro-5-oxazol-2-yl-benzoic acid

• Inchi： 1S/C10H6N2O5/c13-10(14)7-3-6(9-11-1-2-17-9)4-8(5-7)12(15)16/h1-5H,(H,13,14)
• InChI Key： MTPGFLGRBOECCN-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Topological Polar Surface Area: 109